Cas no 1416307-71-5 (tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate
• CAS No: 1416307-71-5
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 6506047
• PubChem ID: 165502666
• Update Time: 2025-06-09

tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate
• 1416307-71-5
• EN300-1456002

• Inchi： 1S/C11H13ClO3/c1-11(2,3)15-10(13)7-5-8-4-6-9(12)14-8/h4-7H,1-3H3/b7-5+
• InChI Key： WLPOYEJQLIHNGI-FNORWQNLSA-N
• SMILES： ClC1=CC=C(/C=C/C(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.4Ų

Additional information on tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate

Introduction to Tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate (CAS No. 1416307-71-5)

Tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate, a compound with the chemical formula C₁₁H₁₁ClO₃, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS NO. 1416307-71-5, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tert-butyl group and a chalcone-like structure makes it an intriguing candidate for further exploration.

The compound's structure consists of a prop-2-enoate moiety linked to a 5-chlorofuran ring, which is further substituted with a tert-butyl group. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery. The tert-butyl group, known for its steric hindrance, can influence the compound's solubility, metabolic stability, and interactions with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from natural product-inspired structures. Tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate aligns well with this trend, as its structural features are reminiscent of many bioactive compounds found in plants and fungi. The 5-chlorofuran ring, in particular, is a common motif in natural products known for its pharmacological properties.

Recent studies have highlighted the potential of chalcone derivatives as anti-inflammatory, antimicrobial, and anticancer agents. The compound tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate fits within this category, as it possesses structural elements that are often associated with these activities. For instance, the enone double bond and the electron-withdrawing chloro group can facilitate interactions with biological targets such as enzymes and receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate aldehydes and ketones, followed by functional group modifications to introduce the desired substituents. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to enhance reaction efficiency.

The pharmacological profile of tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate has been the subject of several preliminary investigations. In vitro studies have demonstrated its potential activity against various disease-related targets. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Additionally, its interaction with specific receptors has been explored, indicating potential therapeutic applications in areas such as pain management and neuroprotection.

The compound's pharmacokinetic properties are also of great interest. The presence of the tert-butyl group can influence its metabolic pathways, affecting both its bioavailability and duration of action. Further studies are needed to fully understand these aspects, but initial findings suggest that tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate may exhibit favorable pharmacokinetic characteristics suitable for therapeutic use.

In conclusion, tert-butyl (2E)-3-(5-chlorofuran-2-yl)prop-2-enoate represents a promising candidate for drug development due to its unique structural features and potential biological activities. Its synthesis presents interesting challenges that require innovative approaches in organic chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in the development of next-generation pharmaceuticals.